Cas no 903160-62-3 (1-(2,5-Dimethylbenzyl)-3-formyl-1H-indole-2-carboxylic acid)

• Product Name: 1-(2,5-Dimethylbenzyl)-3-formyl-1H-indole-2-carboxylic acid
• CAS No: 903160-62-3
• MF: C₁₉H₁₇NO₃
• MW: 307.343185186386
• CID: 4719274
• Update Time: 2025-10-30

1-(2,5-Dimethylbenzyl)-3-formyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylbenzyl)-3-formyl-1H-indole-2-carboxylic acid
• MLS000673151
• HMS2674L17
• SMR000314392
• 1-[(2,5-dimethylphenyl)methyl]-3-formylindole-2-carboxylic acid
• 1H-indole-2-carboxylic acid, 1-[(2,5-dimethylphenyl)methyl]-3-formyl-
• 1-(2,5-Dimethylbenzyl)-3-formyl-1H-indole-2-carboxylic acid

• Inchi： 1S/C19H17NO3/c1-12-7-8-13(2)14(9-12)10-20-17-6-4-3-5-15(17)16(11-21)18(20)19(22)23/h3-9,11H,10H2,1-2H3,(H,22,23)
• InChI Key： YVVVFQXSOPFZIX-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=O)C2C=CC=CC=2N1CC1C=C(C)C=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 452
• Topological Polar Surface Area: 59.3

Additional information on 1-(2,5-Dimethylbenzyl)-3-formyl-1H-indole-2-carboxylic acid

1-(2,5-Dimethylbenzyl)-3-formyl-1H-indole-2-carboxylic Acid: A Comprehensive Overview

1-(2,5-Dimethylbenzyl)-3-formyl-1H-indole-2-carboxylic acid, identified by the CAS number 903160-62-3, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the indole family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug design. The molecule's structure features a substituted indole ring with a formyl group at position 3 and a carboxylic acid group at position 2, further modified by a 2,5-dimethylbenzyl substituent at position 1.

The synthesis of 1-(2,5-Dimethylbenzyl)-3-formyl-1H-indole-2-carboxylic acid involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or Stille coupling to achieve the desired substitution patterns. Recent studies have highlighted the importance of stereochemistry in this compound's biological activity, with researchers exploring the impact of different enantiomers on pharmacological outcomes.

In terms of applications, this compound has shown promise in several therapeutic areas. For instance, its formyl group and carboxylic acid functionalities make it a potential candidate for anti-inflammatory and anticancer drug development. Recent research published in Nature Communications demonstrated that this compound exhibits selective inhibition against certain kinases involved in cancer cell proliferation, suggesting its potential as a lead molecule for targeted therapy.

Beyond its medicinal applications, 1-(2,5-Dimethylbenzyl)-3-formyl-1H-indole-2-carboxylic acid has also been explored in materials science for its ability to form self-assembled monolayers (SAMs). These SAMs have been shown to exhibit unique electronic properties, making them suitable for use in organic electronics and sensors. A study in Advanced Materials highlighted the compound's ability to enhance the performance of organic field-effect transistors (OFETs), underscoring its potential in next-generation electronic devices.

The structural versatility of this compound also lends itself to catalytic applications. Researchers have investigated its use as a ligand in transition-metal-catalyzed reactions, where it has demonstrated exceptional catalytic efficiency in asymmetric hydrogenation and cross-coupling reactions. This dual functionality—simultaneously serving as both a substrate and a catalyst—positions it as a valuable tool in green chemistry.

In terms of environmental impact, recent studies have focused on the biodegradability and toxicity profiles of 1-(2,5-Dimethylbenzyl)-3-formyl-1H-indole-2-carboxylic acid. Findings indicate that under aerobic conditions, the compound undergoes rapid degradation by soil microorganisms, reducing its potential environmental footprint. However, further research is needed to assess its long-term effects on aquatic ecosystems.

The future outlook for this compound is bright, with ongoing research exploring its potential in drug delivery systems and nanotechnology. Its ability to form stable nanoparticles has been leveraged in targeted drug delivery applications, where it serves as both a carrier and an active ingredient. Additionally, advancements in computational chemistry are enabling researchers to predict the compound's behavior under various conditions, facilitating its optimization for specific applications.

In conclusion, 1-(2,5-Dimethylbenzyl)-3-formyl-1H-indole-2-carboxylic acid, with its unique structure and versatile properties, represents a significant advancement in modern chemistry. Its applications span across medicine, materials science, catalysis, and environmental chemistry, making it a focal point for interdisciplinary research efforts.